Cas no 1421476-57-4 (N-3-(furan-2-yl)-3-hydroxypropyl-2-(4-methoxyphenyl)ethane-1-sulfonamide)
N-3-(furan-2-yl)-3-hydroxypropyl-2-(4-methoxyphenyl)ethane-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-3-(furan-2-yl)-3-hydroxypropyl-2-(4-methoxyphenyl)ethane-1-sulfonamide
- N-[3-(FURAN-2-YL)-3-HYDROXYPROPYL]-2-(4-METHOXYPHENYL)ETHANESULFONAMIDE
- AKOS024536648
- F6190-1296
- N-(3-(furan-2-yl)-3-hydroxypropyl)-2-(4-methoxyphenyl)ethanesulfonamide
- N-[3-(furan-2-yl)-3-hydroxypropyl]-2-(4-methoxyphenyl)ethane-1-sulfonamide
- 1421476-57-4
-
- Inchi: 1S/C16H21NO5S/c1-21-14-6-4-13(5-7-14)9-12-23(19,20)17-10-8-15(18)16-3-2-11-22-16/h2-7,11,15,17-18H,8-10,12H2,1H3
- InChI Key: ZZQXWTWBPNUSQJ-UHFFFAOYSA-N
- SMILES: S(CCC1C=CC(=CC=1)OC)(NCCC(C1=CC=CO1)O)(=O)=O
Computed Properties
- Exact Mass: 339.11404394g/mol
- Monoisotopic Mass: 339.11404394g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 9
- Complexity: 428
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 97.2Ų
N-3-(furan-2-yl)-3-hydroxypropyl-2-(4-methoxyphenyl)ethane-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6190-1296-2μmol |
N-[3-(furan-2-yl)-3-hydroxypropyl]-2-(4-methoxyphenyl)ethane-1-sulfonamide |
1421476-57-4 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6190-1296-1mg |
N-[3-(furan-2-yl)-3-hydroxypropyl]-2-(4-methoxyphenyl)ethane-1-sulfonamide |
1421476-57-4 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6190-1296-2mg |
N-[3-(furan-2-yl)-3-hydroxypropyl]-2-(4-methoxyphenyl)ethane-1-sulfonamide |
1421476-57-4 | 2mg |
$59.0 | 2023-09-09 |
N-3-(furan-2-yl)-3-hydroxypropyl-2-(4-methoxyphenyl)ethane-1-sulfonamide Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on N-3-(furan-2-yl)-3-hydroxypropyl-2-(4-methoxyphenyl)ethane-1-sulfonamide
N-3-(Furan-2-yl)-3-hydroxypropyl-2-(4-methoxyphenyl)ethane-1-sulfonamide (CAS No. 1421476-57-4)
N-3-(Furan-2-yl)-3-hydroxypropyl-2-(4-methoxyphenyl)ethane-1-sulfonamide is a highly specialized organic compound with the CAS registry number 1421476-57-4. This compound belongs to the class of sulfonamides, which are widely recognized for their applications in pharmaceuticals, agrochemicals, and materials science. The molecule is characterized by its unique structure, which combines a furan ring, a hydroxyl group, and a sulfonamide functional group, making it a versatile building block for various chemical and biological studies.
The synthesis of N-3-(furan-2-yl)-3-hydroxypropyl-2-(4-methoxyphenyl)ethane-1-sulfonamide involves a multi-step process that typically includes nucleophilic substitution, oxidation, and coupling reactions. Recent advancements in catalytic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate key transformations in its synthesis.
One of the most significant applications of this compound lies in its potential as a bioactive agent. Studies have shown that N-3-(furan-2-yl)-3-hydroxypropyl groups can exhibit antioxidant and anti-inflammatory properties due to their ability to scavenge free radicals and modulate cellular signaling pathways. The presence of the sulfonamide group further enhances its pharmacokinetic properties, making it an attractive candidate for drug development.
Recent research has focused on the interaction of N-3-(furan-2-yl)-3-hydroxypropyl with various biological targets, including enzymes and receptors involved in inflammatory diseases and neurodegenerative disorders. For instance, a study published in *Nature Communications* demonstrated that this compound can inhibit the activity of cyclooxygenase (COX), an enzyme associated with inflammation and pain.
In addition to its biological applications, N-3-(furan-2-yli)-3-hydroxypropyl has also been explored for its role in materials science. Its ability to form stable covalent bonds with other molecules makes it a valuable component in the synthesis of advanced polymers and nanomaterials.
The sulfonamide group in this compound plays a crucial role in its chemical reactivity and stability. Sulfonamides are known for their resistance to hydrolysis under physiological conditions, which makes them ideal for use in drug delivery systems and controlled-release formulations.
From an environmental perspective, the development of sustainable synthesis routes for N-Sulfonamides has become a priority for researchers worldwide. Green chemistry approaches, such as using renewable feedstocks and minimizing waste generation, are being employed to produce this compound more efficiently while reducing its ecological footprint.
In conclusion, N-Sulfonamides, particularly N-Sulfonamides CAS No 1421476574, represent a promising class of compounds with diverse applications across multiple scientific disciplines. Continued research into their structure-property relationships will undoubtedly unlock new opportunities for their use in medicine, agriculture, and materials science.
1421476-57-4 (N-3-(furan-2-yl)-3-hydroxypropyl-2-(4-methoxyphenyl)ethane-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)